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Compound of Interest

Compound Name: Biphenyldiamine

Cat. No.: B8625781

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 4,4'-Biphenyldiamine, commonly known
as benzidine. The document covers its systematic nomenclature, various synonyms, and key
identifiers, laying the groundwork for further exploration of its chemical and biological
properties.

Nomenclature and Identification

4,4'-Biphenyldiamine is an aromatic amine that has been of significant interest due to its
industrial applications and well-documented carcinogenicity. Accurate identification is crucial for
researchers and professionals working with this compound or its derivatives.

The systematic name for this compound, according to the International Union of Pure and
Applied Chemistry (IUPAC), is [1,1'-Biphenyl]-4,4'-diamine.[1] However, it is most commonly
referred to by its trivial name, benzidine.[1]

Over the years, a multitude of synonyms and trade names have been used for 4,4'-
Biphenyldiamine, reflecting its widespread use in various industries, particularly in the
manufacturing of dyes. Understanding these alternative names is essential for a
comprehensive literature review and for identifying the compound in historical and international
contexts.
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For unambiguous identification, the Chemical Abstracts Service (CAS) Registry Number is the
standard. The primary CAS Number for 4,4'-Biphenyldiamine is 92-87-5.[1][2][3][4][5]

A summary of the key identifiers for 4,4'-Biphenyldiamine is provided in the table below.

Identifier Type Value

Preferred IUPAC Name [1,1'-Biphenyl]-4,4'-diamine[1][2]

Trivial Name Benzidine[1]

CAS Registry Number 92-87-5[1][2][31[41[5]

Molecular Formula C12H12N2[2][3][4]1[5]

Molecular Weight 184.24 g/mol [2][3][5]

inChi InChl=1S/C12H12N2/c13-11-5-1-9(2-6-11)10-3-
7-12(14)8-4-10/h1-8H,13-14H2[1]

InChlKey HFACYLZERDEVSX-UHFFFAOYSA-N[2]

SMILES NC1=CC=C(C=C1)C1=CC=C(N)C=C1[2]

A comprehensive list of synonyms and other identifiers is presented in the following table to aid
in the recognition of this compound from various sources.
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Synonyms and Other Identifiers

4,4'-Bianiline[1][6]

4,4'-Biphenyldiamine[1][4][6]

4,4'-Diaminobiphenyl[1][5][6]

4,4'-Diaminodiphenyl[2]

p-Diaminodiphenyl[1][2]

4,4'-Diphenylenediamine[2][4][6]

C.l. Azoic Diazo Component 112[4]

Fast Corinth Base B[4]

Benzidin (German)[4]

Benzidina (Italian, Spanish)[2][4]

Benzydyna (Polish)[2][4]

p,p’-Bianiline[4]

p,p'-Diaminobiphenyl[4]

Logical Relationship of Nomenclature

The following diagram illustrates the relationship between the systematic name, the common
trivial name, and the primary identifier (CAS Number) for 4,4'-Biphenyldiamine.
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Systematic Name
[1,1'-Biphenyl]-4,4'-diamine

commonly known as

Trivial Name

Benzidine uniquely identified by

uniqyely identifi¢

Primary Identifier
CAS: 92-87-5

Click to download full resolution via product page

Nomenclature relationship for 4,4'-Biphenyldiamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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